Cas no 67747-29-9 (propyl2-(2,4,5-trichlorophenoxy)ethylamine)

Propyl 2-(2,4,5-trichlorophenoxy)ethylamine is a chlorinated phenoxyethylamine derivative with potential applications in agrochemical and pharmaceutical research. Its structure, featuring a trichlorophenoxy moiety linked to an ethylamine chain with a propyl substitution, suggests utility as an intermediate in synthetic chemistry. The compound’s chlorinated aromatic system may confer stability and reactivity, making it suitable for further functionalization or as a precursor in herbicide development. Its amine group offers versatility for derivatization, enabling the synthesis of more complex molecules. The product is typically handled under controlled conditions due to its halogenated nature, requiring adherence to standard safety protocols for chlorinated compounds.

propyl2-(2,4,5-trichlorophenoxy)ethylamine structure

67747-29-9 structure

Product Name:propyl2-(2,4,5-trichlorophenoxy)ethylamine

CAS No:67747-29-9

MF:C₁₁H₁₄Cl₃NO

MW:282.593960285187

CID:2798350

PubChem ID:13407923

Update Time:2025-06-07

propyl2-(2,4,5-trichlorophenoxy)ethylamine Chemical and Physical Properties

Names and Identifiers

- propyl2-(2,4,5-trichlorophenoxy)ethylamine
- 1-Propanamine, N-[2-(2,4,5-trichlorophenoxy)ethyl]-
- CS-0229907
- DTXSID80539823
- 67747-29-9
- EN300-10152941
- PROPYL[2-(2,4,5-TRICHLOROPHENOXY)ETHYL]AMINE
- N-(2-(2,4,5-trichlorophenoxy)ethyl)propan-1-amine
- N-[2-(2,4,5-Trichlorophenoxy)ethyl]propan-1-amine
- Inchi： 1S/C11H14Cl3NO/c1-2-3-15-4-5-16-11-7-9(13)8(12)6-10(11)14/h6-7,15H,2-5H2,1H3
- InChI Key： DRRDHKHGSCHFMP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1OCCNCCC)Cl)Cl

Computed Properties

Exact Mass: 281.014097Da
Monoisotopic Mass: 281.014097Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 21.3Å²

propyl2-(2,4,5-trichlorophenoxy)ethylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-10152941-0.05g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	0.05g	$212.0	2023-10-28
Enamine	EN300-10152941-0.1g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	0.1g	$317.0	2023-10-28
Enamine	EN300-10152941-0.25g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	0.25g	$452.0	2023-10-28
Enamine	EN300-10152941-0.5g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	0.5g	$713.0	2023-10-28
Enamine	EN300-10152941-1.0g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	1g	$914.0	2023-06-10
Enamine	EN300-10152941-2.5g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	2.5g	$1791.0	2023-10-28
Enamine	EN300-10152941-5.0g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	5g	$2650.0	2023-06-10
Enamine	EN300-10152941-10.0g	propyl[2-(2,4,5-trichlorophenoxy)ethyl]amine	67747-29-9	95%	10g	$3929.0	2023-06-10
Aaron	AR01H8A2-50mg	1-Propanamine, N-[2-(2,4,5-trichlorophenoxy)ethyl]-	67747-29-9	95%	50mg	$317.00	2025-02-14
Aaron	AR01H8A2-100mg	1-Propanamine, N-[2-(2,4,5-trichlorophenoxy)ethyl]-	67747-29-9	95%	100mg	$461.00	2025-02-14